Cas no 177166-16-4 (3-hydroxy-6-methyl-1(3H)-Isobenzofuranone)

3-hydroxy-6-methyl-1(3H)-Isobenzofuranone structure
177166-16-4 structure
Product Name:3-hydroxy-6-methyl-1(3H)-Isobenzofuranone
CAS No:177166-16-4
MF:C9H8O3
MW:164.158022880554
CID:112542
PubChem ID:13132453
Update Time:2025-04-18

3-hydroxy-6-methyl-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-6-methyl-1(3H)-Isobenzofuranone
    • 1(3H)-Isobenzofuranone,3-hydroxy-6-methyl-
    • 1(3H)-Isobenzofuranone,3-hydroxy-6-methyl-(9CI)
    • SCHEMBL15494463
    • 3-Hydroxy-6-methylisobenzofuran-1(3H)-one
    • 3-hydroxy-6-methyl-3H-2-benzofuran-1-one
    • 177166-16-4
    • 3-Hydroxy-6-methylphthalid
    • Inchi: 1S/C9H8O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2-4,8,10H,1H3
    • InChI Key: MMBMVWIMZJFMIR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C)C=CC=2C1O)=O

Computed Properties

  • Exact Mass: 164.047344113g/mol
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5Ų
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.